Cas no 130284-55-8 (5-Bromo-6-chloropyridin-3-yl acetate)

• Product Name: 5-Bromo-6-chloropyridin-3-yl acetate
• CAS No: 130284-55-8
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 2124831
• Update Time: 2023-08-03

5-Bromo-6-chloropyridin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloropyridin-3-yl acetate
• 3-Pyridinol, 5-broMo-6-chloro-, 3-acetate
• CVUHAGHJPYOPCZ-UHFFFAOYSA-N
• 5-Bromo-6-chloropyridin-3-yl acetate

• Inchi： 1S/C7H5BrClNO2/c1-4(11)12-5-2-6(8)7(9)10-3-5/h2-3H,1H3
• InChI Key： CVUHAGHJPYOPCZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)OC(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 39.2